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21-Deoxyneridienone B 21-Deoxyneridienone B
Brand Name: Vulcanchem
CAS No.: 924910-83-8
VCID: VC0110844
InChI: InChI=1S/C21H28O3/c1-12(22)16-6-7-17-15-5-4-13-10-14(23)8-9-20(13,2)18(15)11-19(24)21(16,17)3/h4-5,10,12,15-18,22H,6-9,11H2,1-3H3/t12-,15+,16-,17+,18+,20+,21-/m1/s1
SMILES: CC(C1CCC2C1(C(=O)CC3C2C=CC4=CC(=O)CCC34C)C)O
Molecular Formula: C21H28O3
Molecular Weight: 328.4 g/mol

21-Deoxyneridienone B

CAS No.: 924910-83-8

Reference Standards

VCID: VC0110844

Molecular Formula: C21H28O3

Molecular Weight: 328.4 g/mol

21-Deoxyneridienone B - 924910-83-8

CAS No. 924910-83-8
Product Name 21-Deoxyneridienone B
Molecular Formula C21H28O3
Molecular Weight 328.4 g/mol
IUPAC Name (8R,9S,10R,13S,14S,17S)-17-[(1R)-1-hydroxyethyl]-10,13-dimethyl-2,8,9,11,14,15,16,17-octahydro-1H-cyclopenta[a]phenanthrene-3,12-dione
Standard InChI InChI=1S/C21H28O3/c1-12(22)16-6-7-17-15-5-4-13-10-14(23)8-9-20(13,2)18(15)11-19(24)21(16,17)3/h4-5,10,12,15-18,22H,6-9,11H2,1-3H3/t12-,15+,16-,17+,18+,20+,21-/m1/s1
Standard InChIKey AXIMAQIOARWDAI-LYJJHTRHSA-N
Isomeric SMILES C[C@H]([C@H]1CC[C@@H]2[C@@]1(C(=O)C[C@H]3[C@H]2C=CC4=CC(=O)CC[C@]34C)C)O
SMILES CC(C1CCC2C1(C(=O)CC3C2C=CC4=CC(=O)CCC34C)C)O
Canonical SMILES CC(C1CCC2C1(C(=O)CC3C2C=CC4=CC(=O)CCC34C)C)O
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PubChem Compound 16104854
Last Modified Nov 11 2021
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